ethyl 4-{[N-(methylsulfonyl)-N-phenylglycyl]amino}benzoate

• IUPAC Name: ethyl 4-[[2-(N-methylsulfonylanilino)acetyl]amino]benzoate
• InChI: InChI=1S/C18H20N2O5S/c1-3-25-18(22)14-9-11-15(12-10-14)19-17(21)13-20(26(2,23)24)16-7-5-4-6-8-16/h4-12H,3,13H2,1-2H3,(H,19,21)
• InChI Key: UGXLEFBZLLWMNN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN(C2=CC=CC=C2)S(=O)(=O)C
• Molecular Formula: C18H20N2O5S
• Molecular Weight: 376.4 g/mol

Description

Ethyl 4-{[N-(methylsulfonyl)-N-phenylglycyl]amino}benzoate is a chemical compound. It shares a similar structure with procainamide, differing only by the placement of a mesyl sulfonamide moiety to the anilino nitrogen. It is also similar to the compound Ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate.

Synthesis Analysis

The synthesis of a similar compound, Sematilide, involves the reaction between Benzocaine (Ethyl 4-Aminobenzoate) and mesyl chloride, which gives the sulfonamide, Ethyl 4-(Methylsulfonamido)benzoate. Base saponification followed by the removal of the water from the reaction mixture gives 4-[(Methylsulfonyl)amino]benzoic acid sodium salt. Halogenation with thionyl chloride gives 4-[(Methylsulfonyl)Amino]Benzoyl Chloride. Amide formation with N,N-Diethylethylenediamine then concludes the synthesis.

Molecular Structure Analysis

The molecular formula of a similar compound, Ethyl 4-[N-(methylsulfonyl)-N-phenylglycyl]-1-piperazinecarboxylate, is C16H23N3O5S. It has an average mass of 369.436 Da and a monoisotopic mass of 369.135834 Da.

Mechanism of Action

While the specific mechanism of action for “ethyl 4-{[N-(methylsulfonyl)-N-phenylglycyl]amino}benzoate” is not available, a similar compound, Benzonatate, works by desensitizing the tissues of the lungs and pleura involved in the cough reflex.